Cas no 882749-38-4 (1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone)

• Product Name: 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone
• CAS No: 882749-38-4
• MF: C₁₆H₁₄Cl₂OS
• MW: 325.252761363983
• CID: 5026721
• Update Time: 2025-06-23

1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone
• 1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one
• 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone

• Inchi： 1S/C16H14Cl2OS/c1-11-2-5-13(6-3-11)20-9-8-16(19)12-4-7-14(17)15(18)10-12/h2-7,10H,8-9H2,1H3
• InChI Key： GAMDZSBIQBCMIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCSC1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 5.4
• Topological Polar Surface Area: 42.4

Additional information on 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone

1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone: An Overview of CAS No. 882749-38-4

1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone, also known by its CAS number 882749-38-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichlorophenyl group and a sulfanyl moiety, which contribute to its diverse chemical and biological properties.

The molecular formula of 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone is C₁₆H₁₅Cl₂OS, with a molecular weight of approximately 320.25 g/mol. The compound's structure consists of a propanone backbone with a 3,4-dichlorophenyl substituent and a 4-methylphenyl sulfanyl group. These functional groups play crucial roles in determining the compound's reactivity and biological activity.

In recent years, 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-1-propanone has been extensively studied for its potential applications in various fields. One of the primary areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The presence of the dichlorophenyl and sulfanyl groups provides a versatile platform for further chemical modifications, making it a valuable starting material for the development of novel drugs.

Research has shown that 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl)-1-propanone exhibits promising biological activities. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. This property makes it a candidate for the treatment of various diseases, including metabolic disorders and certain types of cancer. Additionally, the compound has been investigated for its anti-inflammatory and antioxidant properties, which could have therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

The synthesis of 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl)-1-propanone typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 3,4-dichlorobenzaldehyde with 4-methylthiophenol in the presence of an appropriate reducing agent to form the desired product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final compound.

In terms of safety and handling, it is important to note that while 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl)-1-propanone is not classified as a hazardous substance under current regulations, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

The physical properties of 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl)-1-propanone, such as its melting point, boiling point, and solubility in various solvents, are essential for its characterization and application. These properties can be influenced by factors such as temperature and pressure, making them important considerations in both laboratory settings and industrial processes.

In conclusion, 1-(3,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl)-1-propanone, identified by CAS No. 882749-38-4, is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation and application in various fields. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in the scientific community.